Cas no 1019446-81-1 (2-4-(Cyanomethoxy)phenylacetic Acid)
2-4-(Cyanomethoxy)phenylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(cyanomethoxy)-
- 2-4-(Cyanomethoxy)phenylacetic Acid
-
- Inchi: 1S/C10H9NO3/c11-5-6-14-9-3-1-8(2-4-9)7-10(12)13/h1-4H,6-7H2,(H,12,13)
- InChI Key: FWQBKIUDDJOIFN-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)=CC=C(OCC#N)C=C1
Computed Properties
- Exact Mass: 191.058243g/mol
- Monoisotopic Mass: 191.058243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 191.18g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 70.3Ų
2-4-(Cyanomethoxy)phenylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B420280-25mg |
2-[4-(Cyanomethoxy)phenyl]acetic Acid |
1019446-81-1 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B420280-50mg |
2-[4-(Cyanomethoxy)phenyl]acetic Acid |
1019446-81-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B420280-250mg |
2-[4-(Cyanomethoxy)phenyl]acetic Acid |
1019446-81-1 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-73792-0.05g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 0.05g |
$67.0 | 2023-02-12 | |
| Enamine | EN300-73792-0.1g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 0.1g |
$100.0 | 2023-02-12 | |
| Enamine | EN300-73792-0.25g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 0.25g |
$143.0 | 2023-02-12 | |
| Enamine | EN300-73792-0.5g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 0.5g |
$225.0 | 2023-02-12 | |
| Enamine | EN300-73792-1.0g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 1.0g |
$288.0 | 2023-02-12 | |
| Enamine | EN300-73792-2.5g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 2.5g |
$566.0 | 2023-02-12 | |
| Enamine | EN300-73792-5.0g |
2-[4-(cyanomethoxy)phenyl]acetic acid |
1019446-81-1 | 95% | 5.0g |
$836.0 | 2023-02-12 |
2-4-(Cyanomethoxy)phenylacetic Acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-4-(Cyanomethoxy)phenylacetic Acid
2-(4-(Cyanomethoxy)phenyl)acetic Acid: A Comprehensive Overview
The compound with CAS No. 1019446-81-1, commonly referred to as 2-(4-(cyanomethoxy)phenyl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of phenylacetic acid, with a unique substitution pattern that imparts it with distinct chemical and biological properties. The cyanomethoxy group attached to the phenyl ring introduces electronic effects that can influence the compound's reactivity, solubility, and bioavailability.
Recent studies have highlighted the potential of 2-(4-(cyanomethoxy)phenyl)acetic acid as a promising lead compound in drug discovery. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. The cyanomethoxy group has been shown to enhance the compound's ability to interact with specific receptors, making it a valuable tool in the development of novel therapeutic agents.
The synthesis of 2-(4-(cyanomethoxy)phenyl)acetic acid involves a multi-step process that typically begins with the preparation of the cyanomethoxy derivative. This is often achieved through nucleophilic substitution reactions, where a suitable cyanide source reacts with a methyl ether derivative under controlled conditions. The subsequent coupling of this intermediate with acetic acid derivatives completes the synthesis, yielding the final product.
One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have demonstrated that 2-(4-(cyanomethoxy)phenyl)acetic acid exhibits favorable absorption and distribution properties, which are critical for its potential use as an oral medication. Furthermore, its metabolism and excretion pathways have been characterized in preclinical models, providing valuable insights into its safety profile.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 2-(4-(cyanomethoxy)phenyl)acetic acid to various drug targets with unprecedented accuracy. These studies have revealed that the compound has a high affinity for certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. This finding has sparked interest in exploring its potential as a modulator of these receptors in therapeutic contexts.
In terms of applications, 2-(4-(cyanomethoxy)phenyl)acetic acid has shown promise in both academic research and industrial settings. Its use as a building block in organic synthesis has been documented in several recent publications, where it has been employed to construct more complex molecules with enhanced bioactivity. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its versatility.
The environmental impact of 2-(4-(cyanomethoxy)phenyl)acetic acid is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms, which are essential considerations for its safe handling and disposal. Preliminary results suggest that the compound is biodegradable under aerobic conditions, which is a positive indicator for its eco-friendly profile.
Looking ahead, the future of 2-(4-(cyanomethoxy)phenyl)acetic acid seems bright, with ongoing research aimed at optimizing its properties for specific applications. Collaborative efforts between academia and industry are expected to yield new insights into its potential uses, particularly in the fields of oncology and neurodegenerative diseases.
1019446-81-1 (2-4-(Cyanomethoxy)phenylacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)